Cas no 34067-76-0 (6-hydroxyhexanal)

6-hydroxyhexanal Properties

Names and Identifiers

• 6-hydroxyhexanal
• 6-hydroxy caproaldehyde
• 6-hydroxy-hexanal
• Hexanal, 6-hydroxy-
• SCHEMBL973120
• 34067-76-0
• Hexanal,6-hydroxy-
• 6-hydroxy hexanal
• DTXSID20187665
• CHEBI:179304
• DB-350489
• LMFA06000015
• FPFTWHJPEMPAGE-UHFFFAOYSA-N
• EN300-345277
• +Expand

• InChIKey： FPFTWHJPEMPAGE-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O2/c7-5-3-1-2-4-6-8/h5,8H,1-4,6H2
• SMILES： C(CCC=O)CCO

Computed Properties

• Exact Mass: 116.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 116.084
• Heavy Atom Count: 8
• Complexity: 52.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Refractive Index: 1.429
• Boiling Point: 200.2±23.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.1±0.8 mmHg at 25°C
• Flash Point: 78.4±15.2 °C
• Density: 0.9±0.1 g/cm3